Cas no 2228947-46-2 (1-(3,3-difluorocyclobutyl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(3,3-difluorocyclobutyl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228947-46-2
• MF: C₁₀H₁₅F₄N
• MW: 225.226416826248
• CID: 6290798
• PubChem ID: 165661971
• Update Time: 2025-10-30

1-(3,3-difluorocyclobutyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclobutyl)-4,4-difluorocyclohexan-1-amine
• EN300-1948903
• 2228947-46-2

• Inchi： 1S/C10H15F4N/c11-9(12)3-1-8(15,2-4-9)7-5-10(13,14)6-7/h7H,1-6,15H2
• InChI Key： XDNXYWILFOILOX-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1(CCC(CC1)(F)F)N)F

Computed Properties

• Exact Mass: 225.11406213g/mol
• Monoisotopic Mass: 225.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,3-difluorocyclobutyl)-4,4-difluorocyclohexan-1-amine

Research Brief on 1-(3,3-Difluorocyclobutyl)-4,4-difluorocyclohexan-1-amine (CAS: 2228947-46-2): Recent Advances and Applications

The compound 1-(3,3-difluorocyclobutyl)-4,4-difluorocyclohexan-1-amine (CAS: 2228947-46-2) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its difluorinated cyclobutyl and cyclohexyl moieties, has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic conditions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of 1-(3,3-difluorocyclobutyl)-4,4-difluorocyclohexan-1-amine, highlighting its role as a potent modulator of specific neurotransmitter receptors. The research demonstrated that the compound exhibits high blood-brain barrier permeability, making it particularly valuable for CNS-targeted therapies. Molecular docking simulations revealed strong binding affinities to several clinically relevant targets, suggesting potential applications in neurodegenerative disease treatment.

In the area of synthetic chemistry, recent advancements have focused on optimizing the production process for 2228947-46-2. A 2024 patent application disclosed an improved synthetic route that enhances yield while reducing environmental impact through greener solvent systems and catalytic methods. This development addresses previous challenges in large-scale production, potentially lowering the cost barrier for pharmaceutical applications of this compound.

Preliminary in vivo studies conducted in early 2024 have shown promising results for derivatives of 1-(3,3-difluorocyclobutyl)-4,4-difluorocyclohexan-1-amine in animal models of chronic pain. The fluorinated structure appears to confer metabolic stability while maintaining desirable pharmacokinetic properties. Researchers noted particularly favorable tissue distribution profiles, with reduced off-target effects compared to similar non-fluorinated analogs.

The compound's unique stereochemistry has also been the subject of recent investigations. A crystallographic study published in Acta Crystallographica Section E provided detailed structural analysis of 2228947-46-2, revealing important insights into its conformational preferences and potential for chiral derivatization. These findings are particularly relevant for the development of enantiomerically pure pharmaceuticals.

Looking forward, several pharmaceutical companies have included 1-(3,3-difluorocyclobutyl)-4,4-difluorocyclohexan-1-amine in their preclinical pipelines, with particular interest in its application for next-generation antidepressants and anxiolytics. The compound's ability to modulate multiple neurotransmitter systems while maintaining favorable safety profiles positions it as a versatile scaffold for medicinal chemistry optimization.